Cas no 1213909-19-3 ((3S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPAN-1-OL)

• Product Name: (3S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPAN-1-OL
• CAS No: 1213909-19-3
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 5591707
• PubChem ID: 165788190
• Update Time: 2025-08-03

(3S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPAN-1-OL Chemical and Physical Properties

Names and Identifiers

• (3S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPAN-1-OL
• Benzenepropanol, γ-amino-3,5-dimethoxy-, (γS)-
• EN300-1163899
• 1213909-19-3

• Inchi： 1S/C11H17NO3/c1-14-9-5-8(11(12)3-4-13)6-10(7-9)15-2/h5-7,11,13H,3-4,12H2,1-2H3/t11-/m0/s1
• InChI Key： AWHHTZFXVFIWOL-NSHDSACASA-N
• SMILES： C(O)C[C@H](N)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 372.6±42.0 °C(Predicted)
• pka: 14.88±0.10(Predicted)

Additional information on (3S)-3-AMINO-3-(3,5-DIMETHOXYPHENYL)PROPAN-1-OL

Compound CAS No. 1213909-19-3: (3S)-3-Amino-3-(3,5-Dimethoxyp henyl)Propan-1-Ol

The compound CAS No. 1213909-19-3, also known as (3S)-3-amino-3-(3,5-dimethoxyphenyl)propan-1-ol, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a subject of interest for researchers exploring its applications in drug design and synthesis.

Chemical Structure and Properties

The molecule consists of a central propyl chain with an amino group (-NH₂) and a hydroxyl group (-OH) attached to the same carbon atom. The carbon bearing these groups is also substituted with a 3,5-dimethoxyphenyl group, which introduces electron-donating methoxy (-OCH₃) substituents on the aromatic ring. This substitution pattern enhances the molecule's stability and reactivity under certain conditions.

Synthesis and Stereochemistry

The synthesis of (3S)-configuration of this compound involves precise control over stereochemistry to ensure the correct spatial arrangement of substituents. Recent advancements in asymmetric catalysis have enabled more efficient methods for synthesizing this compound with high enantiomeric excess. The use of chiral catalysts has significantly improved the yield and purity of the product, making it more accessible for further studies.

Applications in Pharmacology

This compound has shown promise in preclinical studies as a potential lead molecule for drug development. Its ability to interact with specific biological targets makes it a valuable tool in exploring new therapeutic strategies. For instance, studies have demonstrated its potential as a modulator of certain enzymes involved in neurological disorders.

Recent Research Findings

Recent research has focused on understanding the bioavailability and pharmacokinetics of this compound. Studies conducted using advanced analytical techniques have provided insights into its absorption, distribution, metabolism, and excretion profiles. These findings are crucial for evaluating its suitability as a drug candidate.

Environmental Impact and Safety

Evaluations of the environmental impact of this compound have been conducted to ensure its safe handling and disposal. Research indicates that it degrades under specific environmental conditions, reducing its persistence in ecosystems. Safety assessments have also confirmed that it poses minimal risks to human health when handled according to established safety protocols.